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Abstract

This document provides a comprehensive technical overview of the organic pigment commonly
known by the trade name "Permanent Yellow RN," which is chemically identified as Pigment
Yellow 65 (CI 11740). While this pigment exhibits desirable properties such as high
lightfastness and stability in various media, this guide will critically analyze its characteristics in
the context of cosmetic and personal care product formulation. The primary focus will be on its
physicochemical properties, established industrial uses, and a determinative review of its
regulatory status and the associated toxicological data for cosmetic applications. The explicit
aim is to provide researchers and formulators with the necessary information to make informed,
scientifically sound, and regulatory-compliant decisions regarding its potential use.

Identification and Physicochemical Properties

"Permanent Yellow RN" is a trade name for a monoazo pigment. Based on chemical
databases and supplier information, this name is most consistently associated with C.I.
Pigment Yellow 65.
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e INCI Name: Not established, as it is not an approved cosmetic ingredient in major
jurisdictions. If approved, it would likely be CI 11740.

e Chemical Name: 2-[(4-methoxy-2-nitrophenyl)azo]-N-(2-methoxyphenyl)-3-oxo-
butanamide[1].

e Chemical Class: Monoazo Pigment.

The inherent properties of a colorant are critical to its function and stability in a given
formulation. Pigment Yellow 65 possesses characteristics that make it a robust pigment for
industrial applications; however, these do not automatically qualify it for cosmetic use.
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Property Value | Description Source(s)
Colour Index (Cl) Name Pigment Yellow 65 [2][3]
Cl Number 11740 [2][3]
CAS Number 6528-34-3 [2][3]
EINECS Number 229-419-9 [2][3]
Molecular Formula C1sH18N4Os [1][2]
Molecular Weight 386.36 g/mol [1112]
Appearance Yellow to dark orange solid (1]
powder.

Shade Reddish yellow. [3]
Light Fastness (Scale 1-8) 6 [2][3]
Heat Resistance ~160-180 °C [2][3]
Water Resistance 5 (Excellent) [2]
Oil Resistance 5 (Excellent) [2]
Acid Resistance 5 (Excellent) [3]

Alkali Resistance

5 (Excellent)

[3]

Solubility

Insoluble in water (1.9 ug/L at
25°C); slightly soluble in

chloroform. As a pigment, it is
intended to be dispersed, not

dissolved.

[1]

Established Industrial (Non-Cosmetic) Applications

The primary utility of Pigment Yellow 65 is derived from its stability and color strength in non-

cosmetic systems. It is widely used in:

» Paints and Coatings: Including water-based decorative paints, solvent-based paints, and

industrial coil coatings[3]. Its high hiding power and resistance to environmental factors are
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advantageous here.

» Printing Inks: Utilized in water-based inks due to its good dispersibility and fastness
properties[3][4].

o Other Uses: It also finds application in the coloring of rubber, latex, and certain cultural and
educational supplies[2].

These applications underscore the pigment's inherent stability but do not provide the necessary
safety validation for direct, leave-on application to human skin.

Regulatory Status and Implications for Cosmetic
Use

This is the most critical section for any formulator or researcher. A colorant's inclusion in a
cosmetic formulation is strictly governed by national and regional regulatory bodies.

As of the date of this document, Pigment Yellow 65 (CI 11740) is NOT an approved colorant for
use in cosmetic products in the European Union or the United States.

o European Union: The list of colorants allowed in cosmetic products is detailed in Annex IV of
the EU Cosmetics Regulation (EC) No 1223/2009. A thorough review of this annex confirms
that CI 11740 is not listed. Therefore, its use in cosmetics is prohibited in the EU market[5][6]

[71

o United States: The U.S. Food and Drug Administration (FDA) regulates color additives used
in food, drugs, and cosmetics. Each color additive must be explicitly listed and approved
under 21 CFR Parts 73, 74, and 82 for its intended use. CI 11740 is not on the list of FDA-
approved color additives for cosmetic use[8].

o Other Regions: Areview of a draft list of colorants for cosmetic products in China also shows
the absence of CI 11740 in the categories for general cosmetic use[9].

Causality and Trustworthiness: The absence of this pigment from these positive lists is a

definitive indicator of its regulatory status. It is not a matter of it being "untested"; rather, it has
not undergone the rigorous safety and toxicological evaluation required for cosmetic approval
or has failed to meet the necessary standards. Placing a product on the market containing an
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unapproved colorant is a serious compliance violation. Researchers must prioritize globally
recognized and approved ingredients to ensure product safety and legality.

Toxicological Profile and Safety Assessment
The available toxicological data for Pigment Yellow 65 and related pigments is derived from

industrial chemical safety assessments, not from studies designed to evaluate cosmetic use.

o General Toxicity: Material Safety Data Sheets (MSDS) for the related Pigment Yellow 17
indicate that it may be harmful if swallowed and can cause irritation to the eyes, skin, and
respiratory tract upon prolonged or repeated contact in its powdered form[10].

o Dermal Safety Gap: Critically, there is a lack of published, authoritative studies on the
specific endpoints required for cosmetic safety assessment. These include:

o Dermal absorption: The extent to which the pigment or its potential metabolites can
penetrate the skin.

o Skin irritation and corrosion: Standardized patch testing to evaluate irritancy potential.

o Skin sensitization: Assays to determine allergenic potential (e.g., Local Lymph Node
Assay).

o Phototoxicity: Evaluation of adverse reactions upon exposure to UV light.

o Genotoxicity and Carcinogenicity: While some data exists for related diarylide pigments
suggesting non-bioavailability of certain carcinogenic precursors, this cannot be
extrapolated to Pigment Yellow 65 without specific studies.

Expert Conclusion: Without a comprehensive safety dossier addressing these dermal
endpoints, the ingredient cannot be considered safe for cosmetic formulation. The
precautionary principle dictates that a lack of safety data must be interpreted as a potential for
risk.

Technical Formulation & Dispersion Workflow (A
Theoretical Perspective)
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While Pigment Yellow 65 is not approved for cosmetic use, understanding the process of
incorporating an insoluble pigment is a valuable scientific exercise. Should a similar, approved
pigment be used, the following workflow would apply. The primary challenge is achieving a fine,
homogenous, and stable dispersion to ensure uniform color and prevent agglomeration.

Workflow: Pigment Dispersion for Cosmetic Emulsions

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

4 Phase 1: Pigment Grinding )

1. Weigh Pigment
(e.g., Cl 11740)

2. Select Dispersing Agent ]

(e.g., Caprylic/Capric Triglyceride,
Lecithin-based aids)

lCOmbine

3. Create Pigment Slurry J

(Wet pigment with dispersant)

L’rocess until uniform
4. High-Energy Milling
(e.g., Three-Roll Mill)

[Transfer to batch

. J

P ase 2: Formulation Integration

5. Prepare Oil Phase of 6. Add Milled Pigment 7. Homogenlze 8. Combine with Water Phase
O/W Emulsion Dispersion to Oil Phase H|gh -Shear Mixer) to form final emulsion

Final Product

/Phase 3: quality Control\

9. Microscopy Analysis
(Check for agglomerates)

10. Colorimetric Reading
(Spectrophotometer)

11. Stability Testing
(Freeze/Thaw, High Temp)

G J

Click to download full resolution via product page

Caption: General workflow for incorporating an insoluble pigment into a cosmetic emulsion.
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Causality in Dispersion:

o Wetting/Dispersion Agent: A low-viscosity, non-polar carrier like Caprylic/Capric Triglyceride
is chosen to wet the surface of the hydrophobic pigment particles, displacing air and
reducing the initial energy required for dispersion[11].

» High-Shear Milling: Mechanical force (e.g., from a three-roll mill or bead mill) is essential to
break down pigment agglomerates into primary particles or fine aggregates. This increases
the surface area and color strength[12].

» Stabilization: Dispersing aids adsorb to the pigment surface, creating a steric or electrostatic
barrier that prevents the particles from re-agglomerating in the final formulation, which would
lead to color shifts, speckling, and poor texture[12][13].

Conclusion and Recommendations for Researchers

The trade name "Permanent Yellow RN" predominantly refers to Pigment Yellow 65 (CI
11740), an organic pigment with robust performance in industrial applications such as paints
and inks. However, this technical review concludes with a strong cautionary note for cosmetic
scientists and product developers:

¢ Regulatory Non-Compliance: Pigment Yellow 65 (Cl 11740) is not an authorized colorant for
cosmetic products in the European Union and the United States. Its use in formulations
intended for these markets is prohibited.

e Lack of Safety Validation: There is no sufficient, publicly available toxicological dossier to
support its safety for dermal applications. The absence of data on skin irritation,
sensitization, and absorption precludes its use under the safety standards of the cosmetics
industry.

 Prioritize Approved Ingredients: Researchers and formulators must exclusively use colorants
listed in the positive lists of their target markets (e.g., Annex IV of the EU Cosmetics
Regulation, FDA's approved list). This is a foundational principle of safe and legal cosmetic
development.

This document serves as an authoritative guide grounded in current regulatory and scientific
knowledge. Any consideration of "Permanent Yellow RN" for cosmetic use should be halted in
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favor of compliant and demonstrably safe alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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